Cas no 2137597-31-8 (Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester)
Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester
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- Inchi: 1S/C15H26ClNO4/c1-14(2,3)21-13(19)17-10-15(7-5-4-6-8-15)9-12(18)20-11-16/h4-11H2,1-3H3,(H,17,19)
- InChI Key: XGQPBEXPWFKUQT-UHFFFAOYSA-N
- SMILES: C1(CNC(OC(C)(C)C)=O)(CC(OCCl)=O)CCCCC1
Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-386560-0.05g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 0.05g |
$912.0 | 2024-06-05 | |
| Enamine | EN300-386560-0.1g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 0.1g |
$956.0 | 2024-06-05 | |
| Enamine | EN300-386560-0.25g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 0.25g |
$999.0 | 2024-06-05 | |
| Enamine | EN300-386560-0.5g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 0.5g |
$1043.0 | 2024-06-05 | |
| Enamine | EN300-386560-1.0g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 1.0g |
$1086.0 | 2024-06-05 | |
| Enamine | EN300-386560-2.5g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 2.5g |
$2127.0 | 2024-06-05 | |
| Enamine | EN300-386560-5.0g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 5.0g |
$3147.0 | 2024-06-05 | |
| Enamine | EN300-386560-10.0g |
chloromethyl 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl]acetate |
2137597-31-8 | 95% | 10.0g |
$4667.0 | 2024-06-05 |
Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester
Comprehensive Analysis of Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester (CAS No. 2137597-31-8)
The compound Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester (CAS No. 2137597-31-8) is a specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a cyclohexaneacetic acid backbone and a chloromethyl ester functional group, makes it a valuable building block for designing complex molecules. Researchers and industry professionals often search for this compound due to its role in peptide coupling reactions and prodrug development, aligning with the growing demand for targeted drug delivery systems and bioconjugation techniques.
One of the key reasons for the rising interest in CAS No. 2137597-31-8 is its versatility in organic synthesis. The presence of the (1,1-dimethylethoxy)carbonyl (Boc) protecting group ensures compatibility with a wide range of reaction conditions, making it ideal for multi-step synthetic pathways. Recent trends in green chemistry have also spurred investigations into its potential as a sustainable intermediate, with studies focusing on optimizing yields and reducing waste. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field.
In the context of pharmaceutical research, this compound is often explored for its ability to modify bioactive molecules. The chloromethyl ester moiety enables efficient derivatization, which is critical for enhancing drug solubility or stability. For example, it has been referenced in patents related to prodrug formulations, a hot topic in drug development circles. Searches for terms like "Boc-protected intermediates" or "chloromethyl ester applications" often lead to discussions about this compound, highlighting its relevance in cutting-edge research.
From a technical perspective, the synthesis and handling of Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester require careful attention to reaction conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a detail frequently queried by quality control specialists. Additionally, its storage stability under varying temperatures is a subject of practical interest, as evidenced by searches for "chemical storage best practices" in databases.
The compound’s nomenclature itself—Cyclohexaneacetic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, chloromethyl ester—may appear complex, but it systematically describes its functional groups. This precision is vital for regulatory compliance and patent filings, areas where accurate chemical naming conventions are paramount. Researchers often seek guidance on interpreting such names, tying into broader questions about IUPAC nomenclature and structural elucidation.
Looking ahead, the demand for CAS No. 2137597-31-8 is expected to grow alongside advancements in precision medicine and biologics. Its role in creating tailored molecular architectures positions it as a critical tool for innovators. As the scientific community continues to prioritize high-throughput screening and combinatorial chemistry, compounds like this will remain at the forefront of discovery.
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